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Compound of Interest

Compound Name: Azetidine-3-thiol hydrochloride

Cat. No.: B600125

For researchers, scientists, and drug development professionals, Azetidine-3-thiol
hydrochloride (CAS No. 179337-60-1) is a valuable heterocyclic building block. Its strained
four-membered ring and reactive thiol group make it a key intermediate in the synthesis of
novel therapeutic agents, particularly in the fields of antibiotic and enzyme inhibitor
development. This technical guide provides an overview of commercial suppliers, key chemical
properties, and potential applications.

Summary of Commercial Suppliers

Azetidine-3-thiol hydrochloride is available from a range of chemical suppliers. The following
table summarizes key quantitative data from various commercial sources to facilitate
comparison and procurement.
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Note: Inconsistencies in reported physical state and storage conditions exist between

suppliers. It is recommended to consult the supplier-specific Safety Data Sheet (SDS) for

definitive handling and storage information.

Experimental Protocols and Methodologies
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Detailed, publicly available experimental protocols for the specific synthesis of Azetidine-3-
thiol hydrochloride are scarce. However, the general synthesis of substituted azetidines is
well-documented in the chemical literature. A common approach involves the cyclization of y-
amino alcohols or the alkylation of primary amines with suitable bifunctional reagents.

One described application for azetidine thiols is in the synthesis of B-lactam antibiotics, where
the strained ring and thiol functionality are used to construct complex antibiotic scaffolds.[4][5]
Additionally, its role as a fragment in medicinal chemistry for the development of enzyme
inhibitors has been highlighted.[4][5]

Conceptual Experimental Workflow

The following diagram illustrates a conceptual workflow for a researcher utilizing Azetidine-3-
thiol hydrochloride in a drug discovery context, from procurement to a potential biological
assay.
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Caption: Conceptual workflow from sourcing to biological evaluation.
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Potential Signaling Pathway Interaction

While specific signaling pathways involving Azetidine-3-thiol hydrochloride are not
extensively detailed in the available literature, its potential as an enzyme inhibitor is a recurring
theme. The thiol group can act as a nucleophile or a metal ligand, targeting the active sites of
various enzymes. The diagram below conceptualizes its potential mechanism of action as a

covalent or non-covalent enzyme inhibitor.
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Caption: Conceptual diagram of enzyme inhibition by Azetidine-3-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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